Cas no 107610-23-1 (Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI))
107610-23-1 structure
Product Name:Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI)
CAS No:107610-23-1
MF:C9H9FO4
MW:200.163766622543
CID:196356
PubChem ID:130923
Update Time:2025-04-19
Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI)
- 2-(2-fluoro-4-hydroxy-5-methoxyphenyl)acetic acid
- 6-fluorohomovanillic acid
- 6-Flhva
- 6-Fluoro-homovanillic acid
- AC1L2Y9M
- ACMC-1C6VO
- AG-D-23257
- CTK4A5520
- SureCN4023259
- DTXSID90148142
- 140146-47-0
- Z1416167707
- Benzeneacetic acid, 2-fluoro-4-hydroxy-5-methoxy-
- SCHEMBL4023259
- JPDCBZYVMUTEFB-UHFFFAOYSA-N
- Benzeneacetic acid, 2-(fluoro-18F)-4-hydroxy-5-methoxy-
- (2-Fluoro-4-hydroxy-5-methoxyphenyl)acetic acid #
- Benzenacetic acid, 2-fluoro-4-hydroxy-5-methoxy-
- EN300-26296281
- 107610-23-1
-
- Inchi: 1S/C9H9FO4/c1-14-8-2-5(3-9(12)13)6(10)4-7(8)11/h2,4,11H,3H2,1H3,(H,12,13)
- InChI Key: JPDCBZYVMUTEFB-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C=C1CC(=O)O)OC)O
Computed Properties
- Exact Mass: 200.04847
- Monoisotopic Mass: 200.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.394
- Boiling Point: 385.5°Cat760mmHg
- Flash Point: 187°C
- Refractive Index: 1.552
- PSA: 66.76
- LogP: 1.16700
Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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